Cas no 1221435-18-2 (4-Bromo-1H-pyrrole-2-carbonitrile)

• Product Name: 4-Bromo-1H-pyrrole-2-carbonitrile
• CAS No: 1221435-18-2
• MF: C₅H₃BrN₂
• MW: 170.994719743729
• MDL: MFCD20502410
• CID: 1037048
• PubChem ID: 56776530
• Update Time: 2025-04-20

4-Bromo-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-pyrrole-2-carbonitrile
• 1H-Pyrrole-2-carbonitrile, 4-bromo-
• STL411852
• 4214AA
• FCH1270563
• AX8228444
• 4-Bromo-1H-pyrrole-2-carbonitrile, AldrichCPR
• WYB43518
• 1221435-18-2
• DB-367362
• SB62170
• AKOS015832892
• SCHEMBL17410444
• 4-Bromopyrrole-2-carbonitrile
• CS-0063849
• EN300-2105421
• DTXSID60718316
• SY294291
• D73299
• A935285
• Z1262615834
• AS-62430
• MFCD20502410

• MDL： MFCD20502410
• Inchi： 1S/C5H3BrN2/c6-4-1-5(2-7)8-3-4/h1,3,8H
• InChI Key： MDGARDUARHMMAR-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C#N)=C1

Computed Properties

• Exact Mass: 169.94796g/mol
• Monoisotopic Mass: 169.94796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides